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Compound of Interest

Compound Name: C10H11N4Na2O8P

Cat. No.: B16342131

Get Quote

An In-depth Exploration of the Structure, Properties, Synthesis, and Biological Role of a Key

Flavor Enhancer for Researchers, Scientists, and Drug Development Professionals.

Disodium 5'-inosinate (IMP), a purine ribonucleotide, is a compound of significant interest in the

food and pharmaceutical industries. Renowned for its potent umami taste and synergistic flavor

enhancement when combined with monosodium glutamate (MSG), its biochemical properties

and pathways are subjects of ongoing research. This technical guide provides a

comprehensive overview of the biochemical structure, physicochemical properties, synthesis

methodologies, and the intricate biological roles of Disodium 5'-inosinate.

Biochemical Structure and Physicochemical
Properties
Disodium 5'-inosinate is the disodium salt of inosinic acid. Its molecular structure consists of a

purine base (hypoxanthine) attached to a ribose sugar, which is in turn esterified with a

phosphate group at the 5' position of the ribose.[1]
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The key quantitative properties of Disodium 5'-inosinate are summarized in the table below,

providing a comparative overview for research and development applications.

Property Value References

Molecular Formula C₁₀H₁₁N₄Na₂O₈P

Molecular Weight 392.17 g/mol (anhydrous)

Appearance
Odorless, colorless or white

crystals or powder
[2]

Solubility in Water 13 g/100 mL at 20°C

Solubility in Ethanol Sparingly soluble [2]

Solubility in Ether Practically insoluble [2]

Melting Point
Decomposes at approximately

230°C

pH (1 in 20 solution) 7.0 - 8.5 [2]

UV Absorbance Maximum (in

0.01 N HCl)
250 ± 2 nm [2]

A250/A260 Ratio 1.55 - 1.65 [2]

A280/A260 Ratio 0.20 - 0.30 [2]

Stability
Disodium 5'-inosinate exhibits good stability under typical food processing conditions. It is

stable at 100°C and does not decompose until temperatures reach around 230°C. However, it

is susceptible to degradation in acidic solutions when heated, leading to a loss of its flavor-

enhancing properties.

Synthesis and Industrial Production
The industrial production of Disodium 5'-inosinate is primarily achieved through two main

routes: microbial fermentation to produce inosine, followed by chemical or enzymatic

phosphorylation, or direct fermentation to produce inosinic acid.
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Fermentation Method
The fermentation process is the most common and economically viable method for large-scale

inosine production.

Experimental Protocol: Industrial Fermentation of Inosine

Microorganism Selection: High-yielding mutant strains of Bacillus subtilis or Corynebacterium

ammoniagenes that are auxotrophic for specific amino acids and adenine are typically used.

[3]

Media Preparation: A typical fermentation medium consists of a carbon source (e.g., glucose,

fructose), a nitrogen source (e.g., yeast extract, peptone, ammonium salts), essential

minerals (e.g., phosphates, magnesium sulfate), and required growth factors (e.g., specific

amino acids and adenine).[3] The pH of the medium is adjusted to a range of 6.0-8.0.[3]

Sterilization: The fermentation medium is sterilized to prevent contamination by unwanted

microorganisms.

Inoculum Preparation: A seed culture of the selected microorganism is prepared by growing

it in a smaller volume of the fermentation medium.

Fermentation: The production fermenter is inoculated with the seed culture. The fermentation

is carried out under aerobic conditions with controlled temperature (typically 30-32°C) and

pH (maintained between 6.0 and 8.0 with the addition of a neutralizing agent like calcium

carbonate or ammonia).[3] The fermentation process is monitored for key parameters such

as substrate consumption, cell growth, and inosine production.

Downstream Processing:

Cell Separation: The microbial cells are removed from the fermentation broth by

centrifugation or filtration.

Purification of Inosine: The inosine in the supernatant is purified using techniques such as

ion-exchange chromatography and activated carbon treatment.
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Crystallization: The purified inosine is crystallized by concentrating the solution and adding

a solvent in which inosine is insoluble (e.g., ethanol or acetone).[3]

Chemical Synthesis from Inosine
Once inosine is obtained, it is converted to inosinic acid (IMP) through a phosphorylation

reaction, which is then neutralized to yield Disodium 5'-inosinate.

Experimental Protocol: Chemical Synthesis of Disodium 5'-inosinate

Phosphorylation of Inosine: Inosine is reacted with a phosphorylating agent, such as

phosphoryl chloride (POCl₃), in a suitable solvent like triethyl phosphate. The reaction

temperature is carefully controlled to prevent side reactions.

Hydrolysis: The reaction mixture is then subjected to hydrolysis under controlled temperature

and pH to yield inosinic acid.

Neutralization and Crystallization: The pH of the inosinic acid solution is adjusted to

approximately 5.0 with a sodium hydroxide solution to initiate the precipitation of Disodium

5'-inosinate microcrystals.[4] The pH is then raised to 8.0-8.5 to promote crystal growth.[4]

Filtration and Washing: The crystallized Disodium 5'-inosinate is collected by vacuum

filtration and washed with aqueous ethanol to remove impurities.[4]

Drying: The final product is dried under reduced pressure.[4]

Biological Role and Signaling Pathways
In biological systems, inosinate is a key intermediate in purine metabolism. As a food additive,

its primary role is to elicit the umami taste through a specific signaling pathway.

Metabolic Pathway of Inosinate
Inosinate is a central molecule in the de novo synthesis and catabolism of purines. The

following diagram illustrates the key steps in the metabolic pathway of inosinate.
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Metabolic pathway of Inosinate (IMP).

Umami Taste Signaling Pathway
The umami taste of Disodium 5'-inosinate is perceived through a G-protein coupled receptor

(GPCR) pathway. It acts synergistically with glutamate to enhance the umami sensation.
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Umami taste signaling pathway.
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Experimental Protocols for Analysis
Accurate quantification and sensory evaluation of Disodium 5'-inosinate are crucial for quality

control and product development.

High-Performance Liquid Chromatography (HPLC)
Analysis
HPLC is a standard method for the quantitative analysis of Disodium 5'-inosinate in various

matrices.

Experimental Workflow: HPLC Analysis of Disodium 5'-inosinate

Chromatographic Conditions

Sample Preparation

Filtration (0.45 µm)

HPLC Injection

Chromatographic Separation

UV Detection (250 nm)

Data Analysis

Standard Preparation

C18 reverse-phase column Phosphate buffer with 
 ion-pairing agent 1.0 mL/min Ambient
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Workflow for HPLC analysis.

Detailed Protocol:

Instrumentation: A standard HPLC system equipped with a pump, autosampler, column

oven, and a UV detector.

Chromatographic Conditions:

Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

Mobile Phase: A filtered and degassed solution of a suitable buffer (e.g., 10 mM potassium

dihydrogen phosphate) containing an ion-pairing reagent (e.g., 5 mM tetrabutylammonium

hydrogen sulfate), with the pH adjusted as needed.

Flow Rate: Typically 1.0 mL/min.

Detection: UV detection at 250 nm.

Injection Volume: 10-20 µL.

Column Temperature: Ambient or controlled at a specific temperature (e.g., 25°C).

Standard Preparation:

Prepare a stock standard solution of Disodium 5'-inosinate (e.g., 1000 ppm) in deionized

water.

Prepare a series of working standards by diluting the stock solution to cover the expected

concentration range of the samples.

Sample Preparation:

Solid Samples: Accurately weigh a homogenized sample, dissolve it in a known volume of

deionized water, and filter through a 0.45 µm syringe filter.

Liquid Samples: Dilute the sample as necessary with deionized water and filter through a

0.45 µm syringe filter.
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Analysis: Inject the standards and samples into the HPLC system.

Quantification: Construct a calibration curve by plotting the peak area of the standards

against their concentration. Determine the concentration of Disodium 5'-inosinate in the

samples from the calibration curve.

Sensory Evaluation of Umami Taste
Sensory evaluation is essential to characterize the umami taste and the synergistic effect of

Disodium 5'-inosinate.

Experimental Protocol: Sensory Panel Evaluation of Umami Synergy

Panelist Selection and Training:

Select panelists based on their sensory acuity and ability to discriminate between the five

basic tastes.

Train the panelists to recognize and rate the intensity of umami taste using standard

solutions of MSG and Disodium 5'-inosinate, both individually and in combination.

Sample Preparation:

Prepare a series of aqueous solutions containing:

MSG alone at various concentrations.

Disodium 5'-inosinate alone at various concentrations.

Mixtures of MSG and Disodium 5'-inosinate at different ratios and concentrations.

All solutions should be prepared with deionized water and presented at a controlled

temperature (e.g., room temperature).

Evaluation Procedure:

Use a suitable sensory evaluation method, such as a rating scale (e.g., a 9-point hedonic

scale or a labeled magnitude scale) or a paired comparison test.
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Present the samples to the panelists in a randomized and blind manner.

Provide panelists with a palate cleanser (e.g., unsalted crackers and water) to use

between samples.

Data Analysis:

Collect the sensory data from the panelists.

Analyze the data using appropriate statistical methods (e.g., ANOVA) to determine the

perceived umami intensity of each sample and to evaluate the synergistic effect between

MSG and Disodium 5'-inosinate.

Conclusion
Disodium 5'-inosinate is a multifaceted molecule with a well-defined biochemical structure and

a range of important physicochemical properties. Its production through controlled fermentation

and subsequent chemical or enzymatic modification highlights the synergy between

biotechnology and chemical engineering. The understanding of its role in purine metabolism

and the specific signaling pathway for umami taste perception provides a solid foundation for

its application in the food industry and for further research into its potential physiological

effects. The detailed experimental protocols provided in this guide offer a practical framework

for the analysis and evaluation of this key flavor-enhancing compound. As research continues,

a deeper understanding of the interactions of Disodium 5'-inosinate at the molecular level will

undoubtedly unlock new applications and innovations in food science and beyond.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 11 Tech Support

https://patents.google.com/patent/CN102199182A/en
https://patents.google.com/patent/CN102199182A/en
https://www.benchchem.com/product/b16342131/docs#the-biochemical-landscape-of-disodium-5-inosinate-a-technical-guide
https://www.benchchem.com/product/b16342131/docs#the-biochemical-landscape-of-disodium-5-inosinate-a-technical-guide
https://www.benchchem.com/product/b16342131/docs#the-biochemical-landscape-of-disodium-5-inosinate-a-technical-guide
https://www.benchchem.com/product/b16342131/docs#the-biochemical-landscape-of-disodium-5-inosinate-a-technical-guide
https://www.benchchem.com/product/b16342131?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16342131?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

